Cas no 5577-44-6 (2,4-Octadienal)

2,4-Octadienal Properties

Names and Identifiers

• 2,4-Octadienal
• 2,4-OCTADIEN-1-AL
• FEMA 3721
• T2 T4 OCTADIENAL
• trans,trans-2,4-Octadienal
• 2 4-OCTADIENAL 97+% PREDOMINANTLY &
• 2,4-Octadienal, predominantly trans,trans
• 2,4-Octadienal, predominantly trans,trans >=95%, FG
• +Expand

• InChIKey： DVVATNQISMINCX-YTXTXJHMSA-N
• Inchi： 1S/C8H12O/c1-2-3-4-5-6-7-8-9/h4-8H,2-3H2,1H3/b5-4+,7-6+
• SMILES： CCC/C=C/C=C/C=O

Computed Properties

• Exact Mass: 124.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 124.089
• Heavy Atom Count: 9
• Complexity: 112
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 2.09780
• PSA: 17.07000
• Refractive Index: n20/D 1.526(lit.)
• Boiling Point: 198.2±9.0 ºC (760 Torr),
• Flash Point: 83.0±11.0 ºC,
• Solubility: Slightly soluble (3.7 g/l) (25 º C),
• Color/Form: Yellow liquid
• Density: 0.855±0.06 g/cm3 (20 ºC 760 Torr),